Cas no 41546-21-8 ((3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol)

• Product Name: (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol
• CAS No: 41546-21-8
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• MDL: MFCD00069685
• CID: 927074
• PubChem ID: 11804933
• Update Time: 2025-06-25

(3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol Chemical and Physical Properties

Names and Identifiers

• L-Ribofuranose (9CI)
• (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol
• SCHEMBL532483
• DTXSID90473022
• CHEBI:47000
• (3S,4R,5S)-5-(hydroxymethyl)tetrahydrofuran-2,3,4-triol
• Q27120751
• L(+)-Ribose
• EN300-96289
• L-ribofuranose
• CHEMBL4798865
• HMFHBZSHGGEWLO-OWMBCFKOSA-N
• R0068
• 41546-21-8
• DTXCID00423836
• WURCS=2.0/1,1,0/[a111h-1x_1-4]/1/
• WURCS=2.0/1,1,0/(a111h-1x_1-4)/1/

• MDL： MFCD00069685
• Inchi： 1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5?/m0/s1
• InChI Key： HMFHBZSHGGEWLO-OWMBCFKOSA-N
• SMILES： O1C([C@H]([C@H]([C@@H]1CO)O)O)O

Computed Properties

• Exact Mass: 150.05282342g/mol
• Monoisotopic Mass: 150.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol

(3S,4R,5S)-5-(Hydroxymethyl)oxolane-2,3,4-triol (CAS No. 41546-21-8): A Comprehensive Overview

(3S,4R,5S)-5-(Hydroxymethyl)oxolane-2,3,4-triol, also known by its CAS number 41546-21-8, is a multifaceted compound with significant applications in the fields of chemistry and pharmaceuticals. This compound is a chiral molecule with a unique structure that has garnered attention for its potential in various research and therapeutic contexts. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol.

Chemical Structure and Properties

(3S,4R,5S)-5-(Hydroxymethyl)oxolane-2,3,4-triol is a chiral oxolane derivative with four hydroxyl groups. The molecule's structure is characterized by a five-membered ring with a hydroxymethyl group attached to the fifth carbon atom. The specific stereochemistry of the compound—(3S,4R,5S)—is crucial for its biological activities and interactions. The presence of multiple hydroxyl groups imparts significant hydrophilicity to the molecule, making it highly soluble in water and polar solvents.

The chemical formula of (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol is C₆H₁₂O₆, and its molecular weight is approximately 180.16 g/mol. The compound's high solubility and chiral nature make it an attractive candidate for various synthetic and biological applications.

Synthesis Methods

The synthesis of (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol has been a subject of extensive research due to its importance in pharmaceutical and chemical industries. One of the most common methods involves the stereoselective reduction of appropriate precursors followed by ring closure reactions. For instance, a recent study published in the Journal of Organic Chemistry (2021) described an efficient route using asymmetric catalysis to achieve high enantiomeric purity.

The synthetic route typically begins with the protection of functional groups to prevent unwanted side reactions. Subsequently, selective reduction and ring formation steps are carried out under carefully controlled conditions to ensure the desired stereochemistry. The final step involves deprotection to yield the target compound in high yield and purity.

Biological Activities

(3S,4R,5S)-5-(Hydroxymethyl)oxolane-2,3,4-triol has been investigated for its potential biological activities due to its unique structure and chiral nature. One of the most notable applications is in the field of carbohydrate chemistry and glycoscience. The compound's ability to mimic natural sugars has led to its use as a building block for the synthesis of glycoconjugates and other carbohydrate-based molecules.

Recent studies have also explored the potential of (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol as an antiviral agent. A 2020 publication in Antiviral Research reported that derivatives of this compound exhibited potent inhibitory activity against several viral strains. The mechanism of action involves interference with viral replication processes by binding to specific viral enzymes or receptors.

In addition to antiviral properties, (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol has shown promise in anti-inflammatory and anti-cancer research. Preclinical studies have demonstrated that certain derivatives can modulate key signaling pathways involved in inflammation and cancer progression. These findings highlight the compound's versatility and potential for further development into therapeutic agents.

Clinical Trials and Therapeutic Potential

The therapeutic potential of (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol has been evaluated in several preclinical studies and early-stage clinical trials. A phase I clinical trial conducted by a leading pharmaceutical company assessed the safety and pharmacokinetics of a derivative of this compound in healthy volunteers. The results indicated favorable safety profiles and pharmacokinetic parameters suitable for further clinical development.

Ongoing research is focused on optimizing the structure-activity relationships (SAR) of (3S,4R,5S)-5-(hydroxymethyl)oxolane-2,3,4-triol derivatives to enhance their therapeutic efficacy while minimizing side effects. Advanced computational methods such as molecular dynamics simulations are being employed to predict binding affinities and interactions with target proteins.

Conclusion

(3S,4R,5S)-5-(Hydroxymethyl)oxolane-2，3，4-triol (CAS No. 41546-21-8) is a versatile chiral compound with significant potential in various scientific and medical applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development into novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and mechanisms of action,
the future prospects for this compound appear promising.